2-Phenylphenol-d5
2-Phenylphenol-d5
Isotope labelled 2-Phenylphenol, which is an agricultural fungicide and is no longer used as a food additive. It has been associated with the incidence of bladder cancer in male rats which may be related to its primary metabolite, phenylhydroquinone. Drinking water contaminant candidate list 3 (CCL 3) compound as per United States Environmental Protection Agency (EPA). Environmental contaminants; Food contaminants.
Brand Name:
Vulcanchem
CAS No.:
64420-98-0
VCID:
VC20890878
InChI:
InChI=1S/C12H10O/c13-12-9-5-4-8-11(12)10-6-2-1-3-7-10/h1-9,13H/i1D,2D,3D,6D,7D
SMILES:
C1=CC=C(C=C1)C2=CC=CC=C2O
Molecular Formula:
C12H10O
Molecular Weight:
175.24 g/mol
2-Phenylphenol-d5
CAS No.: 64420-98-0
Cat. No.: VC20890878
Molecular Formula: C12H10O
Molecular Weight: 175.24 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | Isotope labelled 2-Phenylphenol, which is an agricultural fungicide and is no longer used as a food additive. It has been associated with the incidence of bladder cancer in male rats which may be related to its primary metabolite, phenylhydroquinone. Drinking water contaminant candidate list 3 (CCL 3) compound as per United States Environmental Protection Agency (EPA). Environmental contaminants; Food contaminants. |
|---|---|
| CAS No. | 64420-98-0 |
| Molecular Formula | C12H10O |
| Molecular Weight | 175.24 g/mol |
| IUPAC Name | 2-(2,3,4,5,6-pentadeuteriophenyl)phenol |
| Standard InChI | InChI=1S/C12H10O/c13-12-9-5-4-8-11(12)10-6-2-1-3-7-10/h1-9,13H/i1D,2D,3D,6D,7D |
| Standard InChI Key | LLEMOWNGBBNAJR-FSTBWYLISA-N |
| Isomeric SMILES | [2H]C1=C(C(=C(C(=C1[2H])[2H])C2=CC=CC=C2O)[2H])[2H] |
| SMILES | C1=CC=C(C=C1)C2=CC=CC=C2O |
| Canonical SMILES | C1=CC=C(C=C1)C2=CC=CC=C2O |
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